2-(Cyclopentylmethyl)-5-methylfuran

• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 2-(cyclopentylmethyl)-5-methylfuran
• InChI: InChI=1S/C11H16O/c1-9-6-7-11(12-9)8-10-4-2-3-5-10/h6-7,10H,2-5,8H2,1H3
• InChI Key: GUMVMCPGYDZDOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CC2CCCC2
• CAS No.: 89225-15-0

Description

2-(Cyclopentylmethyl)-5-methylfuran is an organic compound belonging to the furan family Furans are heterocyclic aromatic compounds characterized by a five-membered ring containing one oxygen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopentylmethyl)-5-methylfuran can be achieved through several methods:

Methylation of Cyclopentanol: This method involves the methylation of cyclopentanol to form cyclopentylmethyl ether, which is then subjected to further reactions to introduce the furan ring.

Addition of Methanol to Cyclopentene: This method is more sustainable as it does not produce by-products.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of method depends on factors such as cost, availability of raw materials, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopentylmethyl)-5-methylfuran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding furan derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a catalyst such as palladium on carbon.

Substitution: The furan ring can undergo electrophilic substitution reactions, such as halogenation, nitration, and sulfonation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Halogens (chlorine, bromine), nitric acid, sulfuric acid.

Major Products Formed

The major products formed from these reactions include various substituted furans, which can be further utilized in different chemical processes and applications.

Scientific Research Applications

2-(Cyclopentylmethyl)-5-methylfuran has several scientific research applications:

Chemistry: It is used as a solvent in organic synthesis, particularly in reactions involving alkali agents, Lewis acids, and organometallic reagents.

Biology: The compound’s unique structure makes it a potential candidate for studying biological interactions and mechanisms.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug synthesis.

Industry: It is employed in the production of polymers, coatings, and other industrial materials due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(Cyclopentylmethyl)-5-methylfuran involves its interaction with specific molecular targets and pathways. The compound’s furan ring can participate in various chemical reactions, leading to the formation of reactive intermediates that interact with biological molecules. These interactions can result in changes in cellular processes and functions, making the compound useful for studying biochemical pathways and developing new therapeutic agents .

Comparison with Similar Compounds

Similar Compounds

Cyclopentyl Methyl Ether: Similar in structure but lacks the furan ring, making it less reactive in certain chemical processes.

2-Methyltetrahydrofuran: Another furan derivative with different substituents, leading to variations in chemical properties and applications.

Uniqueness

2-(Cyclopentylmethyl)-5-methylfuran stands out due to its unique combination of a cyclopentylmethyl group and a methyl group attached to the furan ring. This structure imparts specific chemical properties, such as increased stability and reactivity, making it valuable for various scientific and industrial applications.